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Compound of Interest

Compound Name: Solvent yellow 19

Cat. No.: B082571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for utilizing Solvent Yellow 19 as a

fluorescent probe to visualize and analyze phase separation in polymer blends. The protocols

outlined are designed for researchers in materials science, polymer chemistry, and

pharmaceutical development who are investigating the morphology and domain structure of

multiphase polymer systems.

Introduction
Phase separation in polymer blends is a critical phenomenon that dictates the material's final

mechanical, optical, and barrier properties. Visualizing the resulting morphology is essential for

understanding structure-property relationships. Solvent Yellow 19, a hydrophobic fluorescent

dye, can be employed as a selective staining agent to differentiate between polymer phases

with varying polarities. Due to its preferential solubility in less polar environments, it allows for

high-contrast imaging of phase-separated domains using fluorescence microscopy techniques.

This method provides a straightforward and effective way to analyze the microstructure of

polymer blends.
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A comprehensive understanding of Solvent Yellow 19's properties is crucial for its effective

application.

Property Value Source

CI Name Solvent Yellow 19 Generic

Molecular Formula C₁₆H₁₃N₅O₄ Inferred from similar dyes

CAS Number 10343-55-2 Generic

Appearance Yellow to orange powder Generic

Solubility

Soluble in organic solvents

(e.g., acetone, ethanol,

toluene)

Generic

Insolubility Insoluble in water Generic

Principle of Phase Separation Visualization
The use of Solvent Yellow 19 for visualizing phase separation relies on its differential

partitioning between immiscible polymer phases. As a lipophilic dye, it will preferentially

accumulate in the less polar or more hydrophobic polymer phase. When the polymer blend is

imaged using fluorescence microscopy, the regions enriched with Solvent Yellow 19 will

exhibit strong fluorescence, while the phases with lower dye concentration will appear dark.

This contrast enables the clear visualization of the size, shape, and distribution of the phase-

separated domains.

Film Preparation Staining

Dissolve Polymer Blend Cast Thin Film Anneal Film Prepare Dye Solution Immerse Film Rinse Dry
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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